Cas no 1706458-58-3 (3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile)
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile
- Benzeneacetonitrile, 3,4-dichloro-5-(trifluoromethoxy)-
-
- MDL: MFCD28054208
- Inchi: 1S/C9H4Cl2F3NO/c10-6-3-5(1-2-15)4-7(8(6)11)16-9(12,13)14/h3-4H,1H2
- InChI Key: NBBJFRVNOZKEJZ-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC(OC(F)(F)F)=C(Cl)C(Cl)=C1
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC303231-250mg |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile |
1706458-58-3 | 97% | 250mg |
£207.00 | 2024-07-28 | |
| Apollo Scientific | PC303231-1g |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile |
1706458-58-3 | 97% | 1g |
£620.00 | 2024-07-28 | |
| abcr | AB404148-250mg |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile; . |
1706458-58-3 | 250mg |
€407.70 | 2025-02-27 | ||
| abcr | AB404148-1g |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile; . |
1706458-58-3 | 1g |
€1141.20 | 2025-02-27 | ||
| abcr | AB404148-250 mg |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile; . |
1706458-58-3 | 250mg |
€348.00 | 2023-04-25 | ||
| abcr | AB404148-1 g |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile; . |
1706458-58-3 | 1g |
€1022.00 | 2023-04-25 | ||
| 1PlusChem | 1P01FH61-250mg |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile |
1706458-58-3 | 250mg |
$330.00 | 2024-06-19 | ||
| 1PlusChem | 1P01FH61-1g |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile |
1706458-58-3 | 1g |
$945.00 | 2024-06-19 | ||
| A2B Chem LLC | AY00905-250mg |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile |
1706458-58-3 | 250mg |
$338.00 | 2024-04-20 | ||
| A2B Chem LLC | AY00905-1g |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile |
1706458-58-3 | 1g |
$929.00 | 2024-04-20 |
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on 3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile
Research Brief on 3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile (CAS: 1706458-58-3): Recent Advances and Applications
3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile (CAS: 1706458-58-3) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and dichloro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel agrochemicals, pharmaceuticals, and materials science applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and industrial relevance.
The synthesis of 3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, achieving a 92% yield under mild reaction conditions. This advancement addresses previous challenges associated with the scalability of production, making the compound more accessible for industrial applications. Furthermore, the study emphasized the compound's role as a precursor for the synthesis of trifluoromethoxy-containing heterocycles, which are increasingly important in drug discovery.
In the pharmaceutical sector, 3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile has shown promise as a building block for kinase inhibitors. A recent preprint on bioRxiv detailed its incorporation into a series of compounds targeting the JAK-STAT pathway, which is implicated in inflammatory diseases and cancer. Preliminary in vitro assays revealed moderate inhibitory activity, with IC50 values in the low micromolar range. Researchers are now exploring structural modifications to enhance potency and selectivity, leveraging the compound's unique electronic properties conferred by the trifluoromethoxy group.
Beyond pharmaceuticals, this compound has also found applications in agrochemical research. A 2024 report in Pest Management Science highlighted its derivative, 3,4-Dichloro-5-(trifluoromethoxy)phenylacetic acid, as a potent herbicide against broadleaf weeds. Field trials demonstrated superior efficacy compared to conventional herbicides, with minimal environmental persistence. The trifluoromethoxy moiety was identified as a critical determinant of bioactivity, suggesting further exploration of structurally related compounds for crop protection.
From a materials science perspective, 3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile has been investigated for its potential in liquid crystal displays (LCDs). A study in Advanced Materials (2023) reported its use as a mesogenic core in smectic liquid crystals, exhibiting stable phase transitions and low viscosity. These properties are highly desirable for next-generation display technologies, particularly in high-resolution applications. The compound's ability to form stable hydrogen bonds with adjacent molecules was cited as a key factor in its performance.
In conclusion, 3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile (CAS: 1706458-58-3) represents a multifaceted compound with growing importance across chemical biology and pharmaceutical research. Recent advancements in synthesis methodologies have enhanced its accessibility, while its applications in drug discovery, agrochemicals, and materials science continue to expand. Future research directions may focus on optimizing its derivatives for specific biological targets or material properties, capitalizing on the unique features of the trifluoromethoxy group. As such, this compound remains a valuable asset in the toolkit of researchers working at the interface of chemistry and biology.
1706458-58-3 (3,4-Dichloro-5-(trifluoromethoxy)phenylacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)